Cas no 1559313-25-5 (methyl 2-2-(aminomethyl)bicyclo2.2.1heptan-2-ylacetate)

• Product Name: methyl 2-2-(aminomethyl)bicyclo2.2.1heptan-2-ylacetate
• CAS No: 1559313-25-5
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6032209
• PubChem ID: 54401186
• Update Time: 2025-10-28

methyl 2-2-(aminomethyl)bicyclo2.2.1heptan-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-(aminomethyl)bicyclo2.2.1heptan-2-ylacetate
• AKOS020104150
• methyl 2-[2-(aminomethyl)bicyclo[2.2.1]heptan-2-yl]acetate
• SCHEMBL7861571
• EN300-1069055
• 1559313-25-5

• Inchi： 1S/C11H19NO2/c1-14-10(13)6-11(7-12)5-8-2-3-9(11)4-8/h8-9H,2-7,12H2,1H3
• InChI Key： VNNMTMMTGFTQLZ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CN)CC2CCC1C2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-2-(aminomethyl)bicyclo2.2.1heptan-2-ylacetate

Methyl 2-2-(Aminomethyl)bicyclo[2.2.1]heptan-2-ylacetate (CAS No. 1559313-25-5): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-2-(aminomethyl)bicyclo[2.2.1]heptan-2-ylacetate (CAS No. 1559313-25-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of bicyclo[2.2.1]heptane and features an aminomethyl group attached to a bicyclic framework. The combination of these structural elements imparts a range of interesting chemical and biological properties, making it a valuable molecule for various applications.

The chemical structure of methyl 2-2-(aminomethyl)bicyclo[2.2.1]heptan-2-ylacetate is characterized by its bicyclic core, which provides rigidity and conformational stability. The presence of the aminomethyl group introduces functional versatility, allowing for the formation of hydrogen bonds and interactions with biological targets. This compound is typically synthesized through multi-step processes involving the functionalization of bicyclo[2.2.1]heptane derivatives and subsequent derivatization to introduce the aminomethyl moiety.

Recent research has highlighted the potential of methyl 2-2-(aminomethyl)bicyclo[2.2.1]heptan-2-ylacetate in various medicinal applications. One notable area of interest is its use as a scaffold for the development of novel drugs targeting neurological disorders. Studies have shown that compounds derived from this scaffold exhibit potent activity against specific receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its potential in neurological research, methyl 2-2-(aminomethyl)bicyclo[2.2.1]heptan-2-ylacetate has also been explored for its anti-inflammatory properties. Preclinical studies have demonstrated that derivatives of this compound can effectively inhibit pro-inflammatory cytokines and enzymes, suggesting its potential as a therapeutic agent for inflammatory conditions such as arthritis and inflammatory bowel disease.

The synthetic accessibility of methyl 2-2-(aminomethyl)bicyclo[2.2.1]heptan-2-ylacetate has further enhanced its appeal in pharmaceutical research. Chemists have developed efficient synthetic routes to produce this compound in high yields and purity, facilitating its use in large-scale drug discovery programs. The ability to introduce various functional groups onto the bicyclic core allows for the creation of diverse libraries of compounds, which can be screened for specific biological activities.

Moreover, the physical properties of methyl 2-2-(aminomethyl)bicyclo[2.2.1]heptan-2-ylacetate, such as solubility and stability, have been extensively studied to optimize its use in different formulations. For instance, researchers have investigated the solubility profiles of this compound in various solvents to enhance its bioavailability when administered orally or parenterally.

In conclusion, methyl 2-2-(aminomethyl)bicyclo[2.2.1]heptan-2-ylacetate (CAS No. 1559313-25-5) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an attractive scaffold for the development of novel drugs targeting neurological disorders, inflammatory conditions, and other therapeutic areas. Ongoing research continues to uncover new insights into the properties and potential uses of this compound, further solidifying its importance in the field.